Cas no 1260863-79-3 (4-Amino-5-chloropyrimidine-2-carbonitrile)

• Product Name: 4-Amino-5-chloropyrimidine-2-carbonitrile
• CAS No: 1260863-79-3
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• CID: 1081970
• PubChem ID: 71748570
• Update Time: 2025-05-23

4-Amino-5-chloropyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloropyrimidine-2-carbonitrile
• SB57186
• DTXSID50857662
• DB-094698
• SUEUOIYURXQLKP-UHFFFAOYSA-N
• 1260863-79-3
• SCHEMBL15407554

• Inchi： 1S/C5H3ClN4/c6-3-2-9-4(1-7)10-5(3)8/h2H,(H2,8,9,10)
• InChI Key： SUEUOIYURXQLKP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)N=C1N

Computed Properties

• Exact Mass: 154.0046238g/mol
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-Amino-5-chloropyrimidine-2-carbonitrile

Recent Advances in the Study of 4-Amino-5-chloropyrimidine-2-carbonitrile (CAS: 1260863-79-3)

4-Amino-5-chloropyrimidine-2-carbonitrile (CAS: 1260863-79-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting kinase inhibition and antiviral therapies. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief consolidates the latest findings related to this compound, focusing on its synthetic pathways, biological activities, and emerging applications in the pharmaceutical industry.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 4-Amino-5-chloropyrimidine-2-carbonitrile as a precursor in the synthesis of novel kinase inhibitors. The research demonstrated its efficacy in forming pyrimidine-based scaffolds, which are critical for targeting protein kinases involved in cancer progression. The study utilized a multi-step synthetic route, optimizing reaction conditions to achieve high yields (up to 85%) and purity (>98%). These findings underscore the compound's utility in developing next-generation anticancer agents.

In addition to its role in oncology, recent investigations have revealed the potential of 4-Amino-5-chloropyrimidine-2-carbonitrile in antiviral drug development. A preprint from BioRxiv (2024) detailed its incorporation into nucleoside analogs, showing promising activity against RNA viruses, including SARS-CoV-2 variants. The study employed molecular docking and in vitro assays to validate the compound's binding affinity to viral polymerases, suggesting its applicability in broad-spectrum antiviral therapies.

Another significant advancement involves the compound's use in green chemistry approaches. A 2024 ACS Sustainable Chemistry & Engineering article reported a solvent-free mechanochemical synthesis of 4-Amino-5-chloropyrimidine-2-carbonitrile, reducing waste and energy consumption by 60% compared to traditional methods. This environmentally friendly protocol aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Ongoing clinical trials (Phase I/II) are evaluating derivatives of 4-Amino-5-chloropyrimidine-2-carbonitrile as potential treatments for rare genetic disorders. Preliminary data indicate good bioavailability and tolerability profiles, with results expected to be published in late 2024. These developments position the compound as a versatile building block for addressing unmet medical needs across multiple therapeutic areas.

In conclusion, recent research on 4-Amino-5-chloropyrimidine-2-carbonitrile (CAS: 1260863-79-3) demonstrates its expanding role in drug discovery and development. From kinase inhibitors to antiviral agents and sustainable synthesis methods, this compound continues to offer valuable opportunities for innovation in chemical biology and pharmaceutical sciences. Future studies should focus on structure-activity relationship optimization and scaling up production processes to facilitate translational applications.